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Compound of Interest

Compound Name: 3-Bromo-o-xylene

Cat. No.: B048128

An In-depth Technical Guide on the Reactivity and Stability of 3-Bromo-o-xylene Under
Normal Conditions

Executive Summary

This technical guide provides a comprehensive overview of the chemical reactivity and stability
of 3-Bromo-o-xylene (CAS No. 576-23-8) under normal laboratory and storage conditions. 3-
Bromo-o-xylene, also known as 1-bromo-2,3-dimethylbenzene, is a clear, colorless liquid
widely utilized as an aromatic building block in organic synthesis.[1][2] This document
summarizes its physicochemical properties, stability profile, reactivity, and safe handling
protocols. The information is intended for researchers, chemists, and professionals in the field
of drug development and chemical manufacturing.

Under standard ambient temperature and pressure, 3-Bromo-o-xylene is a stable compound.
[3] However, it is a combustible liquid and requires storage away from heat and ignition
sources.[1][3][4] It is incompatible with strong oxidizing agents, which can lead to vigorous
reactions.[3][4] Upon thermal decomposition, it may release toxic and irritating fumes, including
carbon monoxide, carbon dioxide, and hydrogen bromide.[1][3][4] This guide presents this
information in a structured format, including data tables and diagrams, to ensure clarity and
accessibility for the target audience.

Physicochemical and Safety Data
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The fundamental physical, chemical, and safety properties of 3-Bromo-o-xylene are

summarized in the table below. This data is essential for safe handling, storage, and

experimental design.

Property Value Reference(s)
Chemical Formula CsHoBr [5]

Molecular Weight 185.06 g/mol [5]
Appearance Clear, colorless liquid [1][3]

Odor Odorless [3]

Boiling Point 214 °C (417.2 °F) at 760 (31161

mmHg
Flash Point 80 °C (176 °F) [1][3]
Specific Gravity 1.360 - 1.365 g/mL at 25°C [31[6]

Refractive Index

n20/D 1.560

[6]

Water Solubility

Not miscible or difficult to mix

[6]

Vapor Density

6.38

[3]

NFPA Rating (estimated)

Health: 1; Flammability: 2;
Instability: 0

[1]

Stability Profile

Under normal conditions, 3-Bromo-o-xylene is a chemically stable compound.[3]

o Thermal Stability: It is stable at room temperature when stored in closed containers.[1]

However, it is a combustible liquid and should be kept away from excess heat, open flames,

and sparks.[1][3][4] Containers may explode when heated.[1]

 Light Sensitivity: While not explicitly stated to be light-sensitive in the provided results,

standard laboratory practice for halogenated aromatic compounds involves storage in well-

sealed, often amber, containers to prevent potential photodecomposition.
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e Hazardous Polymerization: Hazardous polymerization has not been reported for this
compound.[1][4]

Reactivity Profile

The reactivity of 3-Bromo-o-xylene is primarily centered around the bromine substituent on the
aromatic ring.

o General Reactivity: Simple aromatic halogenated compounds are generally unreactive.[7]
The carbon-bromine bond on the aromatic ring is considerably stable.[2]

e Incompatible Materials: The primary reactivity concern under normal conditions is its
incompatibility with strong oxidizing agents (such as perchlorates, peroxides, and nitrates).[3]
[4][8] Contact with these substances should be avoided.

* Role in Synthesis: 3-Bromo-o-xylene is a valuable intermediate in organic synthesis. It
serves as an electrophilic partner in metal-catalyzed cross-coupling reactions like Suzuki,
Stille, and Kumada couplings to form more complex molecules.[2]

o Hazardous Decomposition: When exposed to high temperatures, such as in a fire, 3-Bromo-
o-xylene can decompose to produce hazardous substances.[1] These include carbon
monoxide, carbon dioxide, and hydrogen bromide.[1][3][4]

Visualized Workflows and Pathways
Logical Workflow for Stability and Reactivity
Assessment

The following diagram outlines a logical workflow for assessing the stability and reactivity of a
chemical compound like 3-Bromo-o-xylene.
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Caption: Workflow for Chemical Stability Assessment.

Incompatibility Diagram

This diagram illustrates the primary chemical incompatibilities of 3-Bromo-o-xylene.
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Caption: 3-Bromo-o-xylene Chemical Incompatibilities.

Experimental Protocols
Safe Handling and Storage

Proper handling and storage are critical to maintaining the stability of 3-Bromo-o-xylene and
ensuring laboratory safety.

e Handling:
o Work in a well-ventilated area to keep airborne concentrations low.[1][4]

o Wear appropriate personal protective equipment (PPE), including chemical safety goggles,
gloves, and protective clothing.[3][4]

o Avoid contact with eyes, skin, and clothing.[1][4]

o Keep away from heat, sparks, and open flames.[1][3][4] Use spark-proof tools when
handling.[1]

o Wash hands thoroughly after handling.[1][3]
e Storage:
o Store in a tightly closed container.[1][4]

o Keep in a cool, dry, and well-ventilated area.[1][4]
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o Store away from incompatible substances, particularly strong oxidizing agents.[1][3][4]

o Ensure that an eyewash station and safety shower are located near the storage and
handling area.[3][4]

Example Synthesis: Electrophilic Bromination of o-
Xylene

3-Bromo-o-xylene can be synthesized via the electrophilic bromination of o-xylene. The
regioselectivity of this reaction is influenced by steric hindrance from the two adjacent methyl

groups.

¢ Objective: To synthesize 4-bromo-o-xylene, with 3-bromo-o-xylene as a potential co-
product, through the direct bromination of o-xylene.

e Materials:
o 0-Xylene

Bromine

[¢]

o

Iron filings or lodine (catalyst)

Sodium bisulfite solution

(¢]

[¢]

Sodium hydroxide solution
e Procedure:

o A mixture of o-xylene and a catalyst (e.g., iron filings) is prepared in a reaction vessel
equipped with a stirrer and a dropping funnel.[9]

o The mixture is cooled to between 0°C and -5°C.[2][9]

o Bromine is added dropwise to the stirred o-xylene solution, maintaining the low
temperature. Allowing the temperature to rise can increase the formation of dibromo-o-
xylene byproducts.[2][9]
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o After the addition is complete, the reaction mixture is stirred until the evolution of hydrogen
bromide gas ceases.

o The mixture is then washed with water, followed by a dilute sodium hydroxide or sodium
bisulfite solution to remove unreacted bromine.[9]

o The organic layer is separated, dried over a suitable drying agent (e.g., sodium sulfate),
and purified, typically by distillation, to isolate the bromo-o-xylene isomers.[9][10]

Conclusion

3-Bromo-o-xylene is a stable chemical under normal conditions of use and storage. Its
primary hazards are related to its combustibility and incompatibility with strong oxidizing
agents. Thermal decomposition can lead to the emission of hazardous gases. By adhering to
the outlined safe handling, storage, and experimental protocols, the risks associated with this
compound can be effectively managed, allowing for its safe use as a versatile reagent in
research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Reactivity and stability of 3-Bromo-o-xylene under
normal conditions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048128#reactivity-and-stability-of-3-bromo-o-xylene-
under-normal-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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